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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B3422390

Comprehensive Safety Protocol: Handling Phenyl
Glycidyl Ether

This guide provides essential safety and logistical information for the handling and disposal of
Phenyl glycidyl ether (PGE) in a laboratory setting. Adherence to these procedural steps is
critical for ensuring the safety of all personnel. Phenyl glycidyl ether is a colorless liquid that
poses significant health risks; it is an irritant to the eyes, skin, and respiratory tract, a potential
skin sensitizer, and a suspected human carcinogen.[1][2][3][4][5]

Hazard Identification and Exposure Limits

Phenyl glycidyl ether (CAS No. 122-60-1) is classified as a combustible liquid and a cancer
suspect agent.[1][2] It can be absorbed into the body through inhalation and skin contact.[5]
Chronic exposure may lead to an allergic skin reaction, and animal studies have linked it to
nasal cancer.[1][3] It is crucial to minimize exposure by adhering to the established
occupational exposure limits.

Occupational Exposure Limits for Phenyl Glycidyl Ether
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Agency Limit Type Value Notes
Permissible Exposure
OSHA (PEL) 8-hour TWA 10 ppm (60 mg/m3) o
Limit.[2][6]
Recommended

Exposure Limit;
should not be
exceeded at any time.
[2][6] NIOSH

considers PGE a

NIOSH (REL) 15-minute CEILING 1 ppm (6 mg/m3)

potential occupational

carcinogen.[6]

Threshold Limit Value.
[2] Classified as a
confirmed animal
ACGIH (TLV) 8-hour TWA 0.1 ppm ] ]
carcinogen with
unknown relevance to

humans (A3).[5][7]

Personal Protective Equipment (PPE) Requirements

The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as
local exhaust ventilation and fume hoods, should always be the primary method of exposure
control.[1][2]

Summary of Required PPE
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. . Specifications and
Body Part Required Protection
Procedures

Must be worn at all times to
prevent eye contact.[1][3][8] In
) situations with a significant
Eyes/Face Chemical Splash Goggles )
splash hazard, a face shield

should be worn in addition to

goggles.[9]

Wear appropriate protective
clothing to prevent skin
exposure.[1][7] A lab coat
Skin/Body Protective Clothing / Lab Coat should be worn and buttoned.
[9] Contaminated clothing must
be removed immediately and

washed before reuse.[1][8]

Wear appropriate protective
gloves.[1][7] While specific
breakthrough data is not
readily available, nitrile gloves
Hands Chemical-Resistant Gloves are generally recommended
for incidental contact.[10] For
any known contact, gloves
should be changed
immediately.[9] Never reuse

disposable gloves.[10]

Respiratory NIOSH-Approved Respirator Required when engineering
controls are not feasible, if
exposure limits are exceeded,
or if irritation occurs.[1] Follow
OSHA respirator regulations
(29 CFR 1910.134).[1] For any
detectable concentration
where there is no REL, or at
concentrations above the
NIOSH REL, a self-contained
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breathing apparatus (SCBA)
with a full facepiece is
recommended.[3][11]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is essential to minimize risk. The following
workflow outlines the key procedural steps.
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1. Preparation Phase

Review Safety Data Sheet (SDS)

\ 4

Ensure work area is clean
and well-ventilated (Fume Hood)

A\ 4

Locate eyewash station
and safety shower

ng PPE
\4

Don Lab Coat /
Protective Clothing

Don Respirator
(if required)

Don Chemical
Splash Goggles

Don Chemical-Resistant
Gloves

3. Handlihg & Use

Handle Phenyl Glycidyl Ether
within the fume hood

Avoid contact with eyes, skin,
and clothing

Keep container closed
when not in use

4. Post-Handl{ng & Disposal

Decontaminate work surfaces

Dispose of waste in a sealed,
labeled hazardous waste container

Doff PPE correctly

Wash hands thoroughly
with soap and water

Click to download full resolution via product page

Caption: Standard Operating Procedure for Phenyl Glycidyl Ether.
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Storage Requirements:
» Store in a refrigerator, below 4°C (39°F).[1]
o Keep the container tightly closed when not in use.[1]

» Store away from incompatible materials such as strong oxidizing agents, acids, bases, and
amines.[1][5]

o The storage area should not have drain or sewer access.[5]

Emergency Response and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency. All personnel must
be familiar with these procedures.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pim-resources.coleparmer.com/sds/84454.pdf
https://pim-resources.coleparmer.com/sds/84454.pdf
https://pim-resources.coleparmer.com/sds/84454.pdf
https://www.inchem.org/documents/icsc/icsc/eics0188.htm
https://www.inchem.org/documents/icsc/icsc/eics0188.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Chemi"-'al Spill Skin Contact Eye Contact

nhalation
\ 4

Immediately remove Immediately flush eyes with

BEBIELD WEm CESEE e contaminated clothing water for at least 15 minutes

Move person to fresh air

\ 4

Flush skin with plenty of water Occasionally lift upper

If not breathing,
for at least 15 minutes and lower eyelids

give artificial respiration

Remove ignition sources

\ 4

Ventilate area Wash with soap and water Seek immediate medical attention If breathing is difficult, give oxygen

\ 4

Wear full PPE, including
respiratory protection

Seek immediate medical attention Seek immediate medical attention

Y

Absorb spill with inert material
(vermiculite, sand)

\ 4

Place in a sealed container
for hazardous waste disposal

Click to download full resolution via product page

Caption: Emergency Response Plan for Phenyl Glycidyl Ether.

First Aid Measures:
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[1] Seek immediate medical aid.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical aid.[1]

 Inhalation: Remove from exposure and move to fresh air immediately.[1] If breathing is
difficult, give oxygen.[1] Get medical aid.[1]

 Ingestion: Do not induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[1] Get medical aid.[1]

Spill and Leakage Protocol:

o Evacuate personnel from the area.[2]

e Remove all sources of ignition.[8]

e Ensure adequate ventilation.[1]

o Clean up spills immediately, observing all precautions in the PPE section.[1]

e Absorb the spill with an inert material like vermiculite, dry sand, or earth.[1][2]

o Collect the material and place it into a suitable, sealed container for disposal.[1][8]
e Wash the spill area after cleanup is complete.[2]

Disposal Plan:

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

» All waste materials, including contaminated absorbents and PPE, must be disposed of as
hazardous waste.[2]

o Consult state and local hazardous waste regulations to ensure complete and accurate
classification and disposal.[1]
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e Do not allow the chemical to enter storm sewers, ditches, or waterways.[1][5] Waste material
must be disposed of in accordance with national and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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